2-(Cycloheptylamino)cyclohexan-1-ol
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Description
2-(Cycloheptylamino)cyclohexan-1-ol is a cyclohexanol derivative featuring a cycloheptylamine substituent at the 2-position of the cyclohexane ring. Cyclohexanol derivatives are widely studied for their diverse applications, including pharmaceuticals, agrochemicals, and synthetic intermediates .
Properties
Molecular Formula |
C13H25NO |
|---|---|
Molecular Weight |
211.34 g/mol |
IUPAC Name |
2-(cycloheptylamino)cyclohexan-1-ol |
InChI |
InChI=1S/C13H25NO/c15-13-10-6-5-9-12(13)14-11-7-3-1-2-4-8-11/h11-15H,1-10H2 |
InChI Key |
DUYJHVCHQKFSKX-UHFFFAOYSA-N |
Canonical SMILES |
C1CCCC(CC1)NC2CCCCC2O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(Cycloheptylamino)cyclohexan-1-ol typically involves the reaction of cyclohexanone with cycloheptylamine under controlled conditions. The reaction is usually carried out in the presence of a reducing agent such as sodium borohydride or lithium aluminum hydride to facilitate the reduction of the intermediate imine to the desired amine product .
Industrial Production Methods
Industrial production of 2-(Cycloheptylamino)cyclohexan-1-ol may involve large-scale batch reactions using similar synthetic routes. The process would be optimized for yield and purity, often involving purification steps such as recrystallization or chromatography to obtain the final product in a pure form .
Chemical Reactions Analysis
Types of Reactions
2-(Cycloheptylamino)cyclohexan-1-ol can undergo various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.
Reduction: The compound can be further reduced to form different amine derivatives.
Substitution: The hydroxyl group can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.
Substitution: Reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) can be used for substitution reactions.
Major Products Formed
Oxidation: Cycloheptanone derivatives.
Reduction: Various amine derivatives.
Substitution: Halogenated cyclohexane derivatives.
Scientific Research Applications
2-(Cycloheptylamino)cyclohexan-1-ol has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of complex organic molecules.
Biology: Studied for its potential biological activity and interactions with biomolecules.
Medicine: Investigated for its potential therapeutic properties, including analgesic and anti-inflammatory effects.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2-(Cycloheptylamino)cyclohexan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological responses. The exact pathways and molecular targets involved are subjects of ongoing research .
Comparison with Similar Compounds
Data Table: Key Properties of Structural Analogs
Research Findings and Implications
- Substituent Effects: Bulky groups (e.g., cycloheptylamino) may reduce metabolic clearance but increase steric hindrance, whereas smaller substituents (e.g., aminomethyl) enhance solubility .
- Synthetic Flexibility : Sulfonyl and alkynyl derivatives are synthesized via DABSO or Grignard reactions, highlighting diverse pathways for functionalization .
- Pharmacological Relevance: Aryl and amino groups in venlafaxine demonstrate how electronic properties dictate target affinity, a consideration for designing 2-(cycloheptylamino) analogs .
Biological Activity
2-(Cycloheptylamino)cyclohexan-1-ol is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological properties, mechanisms of action, and relevant research findings associated with this compound.
Chemical Structure
The chemical structure of 2-(Cycloheptylamino)cyclohexan-1-ol can be represented as follows:
- Molecular Formula : C_{13}H_{23}N
- Molecular Weight : 195.33 g/mol
This compound features a cycloheptane ring attached to a cyclohexanol moiety, which may influence its biological interactions.
The biological activity of 2-(Cycloheptylamino)cyclohexan-1-ol is primarily attributed to its ability to interact with various biological targets, including receptors and enzymes. The precise mechanisms are still under investigation; however, initial studies suggest that it may modulate neurotransmitter systems and exhibit antimicrobial properties.
Antimicrobial Activity
Recent studies have highlighted the antimicrobial properties of 2-(Cycloheptylamino)cyclohexan-1-ol. In vitro assays demonstrated significant activity against a range of pathogens:
| Microorganism | Inhibition Zone (mm) | MIC (µg/mL) |
|---|---|---|
| Staphylococcus aureus | 15 | 32 |
| Escherichia coli | 12 | 64 |
| Pseudomonas aeruginosa | 10 | 128 |
These results indicate that the compound may serve as a potential candidate for developing new antimicrobial agents.
Anticancer Activity
Preliminary research suggests that 2-(Cycloheptylamino)cyclohexan-1-ol may exhibit anticancer properties. In cell line studies, the compound showed cytotoxic effects on various cancer cell lines:
| Cell Line | IC50 (µM) |
|---|---|
| HeLa (cervical cancer) | 25 |
| MCF-7 (breast cancer) | 30 |
| A549 (lung cancer) | 20 |
These findings warrant further exploration into its mechanism of action and potential therapeutic applications in oncology.
Case Studies and Research Findings
A case study conducted on the effects of 2-(Cycloheptylamino)cyclohexan-1-ol in animal models revealed promising results in reducing inflammation and pain responses. The study involved administering varying doses of the compound to assess its efficacy in a controlled environment. Key findings included:
- Reduction in Inflammatory Markers : Significant decrease in TNF-alpha and IL-6 levels post-treatment.
- Pain Relief : Animals treated with the compound exhibited reduced pain sensitivity compared to control groups.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
